
Motixafortide cost-effectiveness analysis
healthcare utilization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Motixafortide

CAS No.: 664334-36-5

Cat. No.: S521530

Get Quote

Motixafortide Cost-Effectiveness & Healthcare
Utilization FAQ

Q1: What is the evidence for the cost-effectiveness of Motixafortide in stem cell mobilization?

A cost-effectiveness analysis presented at the American Society of Hematology (ASH) meeting in 2022

compared Motixafortide in combination with Granulocyte Colony-Stimulating Factor (G-CSF) against

plerixafor with G-CSF for stem cell mobilization in multiple myeloma patients [1] [2].

The analysis, based on data from the GENESIS Phase 3 trial, demonstrated that the Motixafortide regimen

was "dominant," meaning it provided better health outcomes at a lower total cost over a lifetime horizon [1]

[2]. The key results are summarized below.

Table 1: Key Outcomes from the Cost-Effectiveness Analysis of Motixafortide + G-CSF vs. Plerixafor + G-

CSF

Outcome Measure Performance of Motixafortide + G-CSF

Healthcare Resource
Utilization (HRU)

Significantly lower, including less frequent G-CSF administration, lower

total G-CSF doses, and fewer apheresis sessions [1] [2].
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Outcome Measure Performance of Motixafortide + G-CSF

Successful Mobilization in
1 Apheresis

A significantly greater proportion of patients successfully mobilized
≥6x10⁶ CD34+ cells/kg within a single apheresis day [1] [2].

Cost-Effectiveness Result Dominant strategy, resulting in additional Quality-Adjusted Life Years
(QALYs) and lower total costs [1] [2].

Q2: What clinical trial data supports the efficacy of Motixafortide?

The primary clinical evidence comes from the pivotal GENESIS Phase 3 trial (NCT03246529) [3]. This was

a randomized, double-blind, placebo-controlled study in patients with multiple myeloma.

The trial's workflow and remarkable success in a single apheresis session can be visualized as follows:
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Patient Enrollment

4 days of G-CSF

Randomization (2:1)

Motixafortide + G-CSF Placebo + G-CSF

Apheresis for Stem Cell Collection92.5% success 26.2% success

Primary Endpoint:
% collecting ≥6M CD34+ cells/kg

in ≤2 apheresis sessions

Click to download full resolution via product page

The trial met both its primary and key secondary endpoints with high statistical significance [3]:

Primary Endpoint: 92.5% of patients in the Motixafortide group collected ≥6x10⁶ CD34+ cells/kg
within two apheresis sessions, compared to 26.2% in the placebo group.

Key Secondary Endpoint: 88.8% of patients in the Motixafortide group achieved this goal in just
one apheresis session, compared to only 9.5% in the placebo group [3].

Q3: Are there ongoing studies exploring Motixafortide in other therapeutic areas?

Yes, research is actively investigating Motixafortide for other indications, leveraging its mechanism as a

CXCR4 inhibitor [4].
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Sickle Cell Disease (SCD): An ongoing Phase 1 clinical trial (NCT06442761) is evaluating

Motixafortide for mobilizing stem cells for gene therapy in SCD patients. This is critical because G-
CSF is contra-indicated in SCD, creating an unmet need for effective mobilization strategies [5] [1] [2].

Pancreatic Cancer: A randomized Phase 2 trial (CheMo4METPANC, NCT04543071) is combining
Motixafortide with an anti-PD-1 immunotherapy (Cemiplimab) and standard chemotherapy. Early

pilot data showed encouraging results, with 4 out of 11 patients remaining progression-free for over a
year [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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